3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one

• IUPAC Name: 5-(4-fluorophenyl)-4-(methoxymethyl)-11-(4-methylpiperazin-1-yl)-2,3,7,11-tetrazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one
• InChI: InChI=1S/C22H23FN6O2/c1-26-9-11-27(12-10-26)28-8-7-19-17(22(28)30)13-24-21-20(15-3-5-16(23)6-4-15)18(14-31-2)25-29(19)21/h3-8,13H,9-12,14H2,1-2H3
• InChI Key: MYXMKNYUWCHNNH-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)N2C=CC3=C(C2=O)C=NC4=C(C(=NN34)COC)C5=CC=C(C=C5)F
• Molecular Formula: C22H23FN6O2
• Molecular Weight: 422.5 g/mol

Description

3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one is a complex organic compound belonging to the class of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidines This compound is characterized by its unique structure, which includes a fluorophenyl group, a methoxymethyl group, and a methylpiperazino group

Preparation Methods

The synthesis of 3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one can be achieved through several synthetic routes. One efficient method involves the palladium-catalyzed solvent-free reaction of β-halovinyl/aryl aldehydes and 3-aminopyrazoles/5-aminopyrazoles under microwave irradiation. This method yields the desired compound in good quantities and is applicable for the synthesis of a wide range of substituted pyrazolo[1,5-a]pyrimidines .

Chemical Reactions Analysis

This compound undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorophenyl group, using reagents like sodium methoxide or potassium tert-butoxide.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound has shown potential in biological assays, particularly in the study of enzyme inhibition and receptor binding.

Medicine: It has been investigated for its potential as an anticancer agent, with studies showing cytotoxic activities comparable to known drugs like doxorubicin.

Industry: The compound’s unique structure makes it a candidate for the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one involves its interaction with specific molecular targets and pathways. It has been shown to inhibit certain enzymes and receptors, leading to its cytotoxic effects. The compound’s ability to bind to these targets is influenced by its unique structural features, such as the fluorophenyl and piperazino groups .

Comparison with Similar Compounds

Similar compounds to 3-(4-fluorophenyl)-2-(methoxymethyl)-7-(4-methylpiperazino)pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6(7H)-one include other pyrazolo[1,5-a]pyrimidines and pyrazolo[3,4-d]pyrimidines. These compounds share a similar core structure but differ in their substituents, which can significantly impact their chemical and biological properties. For example, pyrazolo[3,4-d]pyrimidine derivatives have been studied as EGFR-TK inhibitors and have shown potential anti-proliferative activity .